3-iodo-4,5,6,7-tetrahydro-1H-indazole-7-carboxylic acid (ITICA) is a heterocyclic compound that has been extensively researched for its potential applications in various areas of research and industry. ITICA is a derivative of indazole, a bicyclic aromatic compound with various biological activities. The aim of this paper is to provide an overview of ITICA, including its definition and background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.